Cas no 1187171-46-5 (2-(2,6-Dimethylbenzoyl)-6-methoxypyridine)

• Product Name: 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine
• CAS No: 1187171-46-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 4684952
• Update Time: 2025-06-13

2-(2,6-Dimethylbenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine
• (2,6-Dimethylphenyl)(6-methoxypyridin-2-yl)methanone

• Inchi： 1S/C15H15NO2/c1-10-6-4-7-11(2)14(10)15(17)12-8-5-9-13(16-12)18-3/h4-9H,1-3H3
• InChI Key： ZWEOSWIXOKUSEH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(N=1)OC)C1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 39.2

Additional information on 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine

Research Brief on 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine (CAS: 1187171-46-5): Recent Advances and Applications

2-(2,6-Dimethylbenzoyl)-6-methoxypyridine (CAS: 1187171-46-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, biological activity, and mechanistic insights, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the most notable advancements in the study of 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Research has demonstrated that this compound exhibits promising inhibitory activity against specific kinase targets, which could pave the way for the development of new kinase-targeted therapies. The compound's structural flexibility allows for modifications that can enhance its selectivity and potency, making it a valuable scaffold in medicinal chemistry.

In addition to its potential as a kinase inhibitor, recent studies have explored the compound's utility in other therapeutic areas. For instance, its anti-inflammatory and antimicrobial properties have been investigated, with preliminary results indicating efficacy in preclinical models. These findings suggest that 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine could serve as a multifunctional agent, addressing multiple disease pathways simultaneously. Further research is needed to validate these effects and optimize the compound's pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield, purity, and scalability, which are critical for its potential industrial application. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been employed to minimize environmental impact and enhance sustainability. These advancements not only facilitate the production of the compound but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite the promising findings, challenges remain in the development and application of 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits. Future research directions may include structure-activity relationship (SAR) studies, formulation development, and combination therapies to maximize its clinical utility.

In conclusion, 2-(2,6-Dimethylbenzoyl)-6-methoxypyridine (CAS: 1187171-46-5) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs across various disease areas.